Cas no 103418-02-6 (1H-Pyrrole-3-carbonitrile, 4-(4-cyanophenyl)-)

• Product name: 1H-Pyrrole-3-carbonitrile, 4-(4-cyanophenyl)-
• CAS No: 103418-02-6
• MF: C₁₂H₇N₃
• MW: 193.204081773758
• CID: 1136899

1H-Pyrrole-3-carbonitrile, 4-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 4-(4-cyanophenyl)-

• Inchi： 1S/C12H7N3/c13-5-9-1-3-10(4-2-9)12-8-15-7-11(12)6-14/h1-4,7-8,15H
• InChI Key： CJDIWEZPIAEWNK-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C(C#N)C=C2)C(C#N)=C1

Computed Properties

• Exact Mass: 193.06411

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 170-172 °C
• Boiling Point: 479.1±45.0 °C(Predicted)
• PSA: 63.37
• pka: 13.66±0.50(Predicted)